3-(azepan-1-yl)-N-(3-chlorophenyl)propanamide

• Molecular Formula: C15H21ClN2O
• Molecular Weight: 280.79 g/mol
• IUPAC Name: 3-(azepan-1-yl)-N-(3-chlorophenyl)propanamide
• InChI: InChI=1S/C15H21ClN2O/c16-13-6-5-7-14(12-13)17-15(19)8-11-18-9-3-1-2-4-10-18/h5-7,12H,1-4,8-11H2,(H,17,19)
• InChI Key: RVUJOKVCKJNZPW-UHFFFAOYSA-N
• SMILES: C1CCCN(CC1)CCC(=O)NC2=CC(=CC=C2)Cl

Description

3-(azepan-1-yl)-N-(3-chlorophenyl)propanamide, also known as CPP, is a chemical compound that has been widely studied for its potential use in scientific research. CPP is a synthetic compound that belongs to the class of amides and has been found to have various biochemical and physiological effects.

Mechanism Of Action

3-(azepan-1-yl)-N-(3-chlorophenyl)propanamide acts as a competitive antagonist of the NMDA receptor, which plays a critical role in synaptic plasticity and memory formation. By blocking the NMDA receptor, 3-(azepan-1-yl)-N-(3-chlorophenyl)propanamide prevents the influx of calcium ions into the cell, which is necessary for LTP. This leads to a decrease in the strength of synaptic connections and a reduction in memory formation.
Biochemical and Physiological Effects:
3-(azepan-1-yl)-N-(3-chlorophenyl)propanamide has been found to have various biochemical and physiological effects. It has been shown to enhance LTP and improve memory formation in animal models. Additionally, 3-(azepan-1-yl)-N-(3-chlorophenyl)propanamide has been found to have anxiolytic and antidepressant effects, which may be due to its ability to modulate the NMDA receptor.

Advantages And Limitations For Lab Experiments

One of the main advantages of using 3-(azepan-1-yl)-N-(3-chlorophenyl)propanamide in lab experiments is its well-established synthesis method and its ability to selectively block the NMDA receptor. Additionally, 3-(azepan-1-yl)-N-(3-chlorophenyl)propanamide has been extensively studied in animal models, making it a reliable tool for scientific research. However, one of the limitations of using 3-(azepan-1-yl)-N-(3-chlorophenyl)propanamide is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the use of 3-(azepan-1-yl)-N-(3-chlorophenyl)propanamide in scientific research. One potential application is in the study of neurodegenerative diseases, such as Alzheimer's disease. 3-(azepan-1-yl)-N-(3-chlorophenyl)propanamide has been shown to enhance memory formation, and its ability to modulate the NMDA receptor may have therapeutic potential in the treatment of cognitive impairments associated with neurodegenerative diseases. Additionally, further studies are needed to investigate the potential side effects and toxicity of 3-(azepan-1-yl)-N-(3-chlorophenyl)propanamide, which may limit its use in clinical settings.
In conclusion, 3-(azepan-1-yl)-N-(3-chlorophenyl)propanamide is a synthetic compound that has been extensively studied for its potential use in scientific research. Its ability to selectively block the NMDA receptor has led to its use in the study of memory and learning processes. While 3-(azepan-1-yl)-N-(3-chlorophenyl)propanamide has several advantages for lab experiments, its potential toxicity may limit its use in certain applications. Future research is needed to investigate the potential therapeutic applications of 3-(azepan-1-yl)-N-(3-chlorophenyl)propanamide and its potential side effects.

Synthesis Methods

The synthesis of 3-(azepan-1-yl)-N-(3-chlorophenyl)propanamide involves the reaction of 3-chlorophenyl isocyanate with 6-aminocaproic acid in the presence of a base. This reaction leads to the formation of 3-(azepan-1-yl)-N-(3-chlorophenyl)propanamide, which can be purified through recrystallization. The synthesis of 3-(azepan-1-yl)-N-(3-chlorophenyl)propanamide has been well established and is widely used in scientific research.

Scientific Research Applications

3-(azepan-1-yl)-N-(3-chlorophenyl)propanamide has been extensively studied for its potential use in scientific research. It has been found to have various applications in the field of neuroscience, including the study of memory and learning processes. 3-(azepan-1-yl)-N-(3-chlorophenyl)propanamide has been shown to enhance long-term potentiation (LTP), a process that is critical for the formation and storage of memories in the brain. Additionally, 3-(azepan-1-yl)-N-(3-chlorophenyl)propanamide has been used to study the role of the N-methyl-D-aspartate (NMDA) receptor in various physiological processes.